Cas no 105508-07-4 (3,4-diphenyl-1h-pyrrole-2-carbaldehyde)

3,4-diphenyl-1h-pyrrole-2-carbaldehyde structure
105508-07-4 structure
Product Name:3,4-diphenyl-1h-pyrrole-2-carbaldehyde
CAS No:105508-07-4
MF:C17H13NO
MW:247.291224241257
CID:1154050
PubChem ID:10966830
Update Time:2025-04-20

3,4-diphenyl-1h-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3,4-diphenyl-1h-pyrrole-2-carbaldehyde
    • 1H-Pyrrole-2-carboxaldehyde, 3,4-diphenyl-
    • ACMC-20m8db
    • CTK0G5393
    • 3,4-Diphenylpyrrol-2-carbaldehyd
    • 3,4-diphenyl-1H-pyrrole-2-carboxaldehyde
    • 3,4-diphenylpyrrole-2-carboxaldehyde
    • 1H-Pyrrole-2-carboxaldehyde, 3,4-diphenyl-; ACMC-20m8db; CTK0G5393; 3,4-Diphenylpyrrol-2-carbaldehyd; 3,4-diphenyl-1H-pyrrole-2-carboxaldehyde; 3,4-diphenylpyrrole-2-carboxaldehyde;
    • DTXSID00450162
    • 105508-07-4
    • 2-formyl-3,4-diphenylpyrrole
    • SCHEMBL5534778
    • Inchi: 1S/C17H13NO/c19-12-16-17(14-9-5-2-6-10-14)15(11-18-16)13-7-3-1-4-8-13/h1-12,18H
    • InChI Key: SAMGUNHWEUKIIV-UHFFFAOYSA-N
    • SMILES: O=CC1=C(C2C=CC=CC=2)C(=CN1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 247.099714038g/mol
  • Monoisotopic Mass: 247.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 292
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 32.9Ų

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